tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate

• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• IUPAC Name: tert-butyl N-[(5-cyanopyridin-3-yl)methyl]carbamate
• InChI: InChI=1S/C12H15N3O2/c1-12(2,3)17-11(16)15-8-10-4-9(5-13)6-14-7-10/h4,6-7H,8H2,1-3H3,(H,15,16)
• InChI Key: ZKRJXMCDEWYDCS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC(=CN=C1)C#N

Description

Tert-Butyl ((5-cyanopyridin-3-yl)methyl)carbamate is a useful research compound. Its molecular formula is C12H15N3O2 and its molecular weight is 233.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To tert-butyl (5-bromopyridin-3-yl)methylcarbamate (384 mg, 1.34 mmol) in DMF (10 ml), Zn(CN)2 (94 mg, 0.80 mmol) and Pd(PPh3)4 were added and heated at 110° C. for 3 h. Then the reaction mixture was cooled to RT, diluted with ether, washed with ammonium hydroxide solution, water and brine. Crude residue was column chromatographed (40% ethylacetate/60% Hexanes) to yield tert-butyl (5-cyanopyridin-3-yl)methylcarbamate in 86% yield.